molecular formula C17H17N3O3 B6245089 1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde CAS No. 2408959-27-1

1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde

Cat. No.: B6245089
CAS No.: 2408959-27-1
M. Wt: 311.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as 1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carboxylic acid, has a molecular weight of 327.34 . It is a white solid in its physical form .


Synthesis Analysis

The synthesis of this compound involves the use of tetra-(n-butyl)ammonium iodide and N-ethyl-N,N-diisopropylamine in dichloromethane at 40 degrees Celsius for 24 hours . The organic phase is then separated, dried over MgSO4, filtered, concentrated, and purified by flash chromatography on a silica gel column with elution of EtOAc/hexane (1:1) to give the title compound .


Molecular Structure Analysis

The InChI code for this compound is 1S/C17H17N3O4/c1-17(2,3)20-8-12(16(23)24)13(18-20)9-19-14(21)10-6-4-5-7-11(10)15(19)22/h4-8H,9H2,1-3H3,(H,23,24) . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a white solid at room temperature . The storage temperature is normal room temperature .

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . It is recommended to refer to the MSDS for complete safety and handling instructions .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde' involves the reaction of tert-butyl hydrazine with 2,3-dihydro-1H-isoindole-1,3-dione to form the intermediate compound, which is then reacted with 4-formylpyrazole to yield the final product.", "Starting Materials": [ "tert-butyl hydrazine", "2,3-dihydro-1H-isoindole-1,3-dione", "4-formylpyrazole" ], "Reaction": [ "Step 1: tert-butyl hydrazine is reacted with 2,3-dihydro-1H-isoindole-1,3-dione in the presence of a suitable solvent and a catalyst to form the intermediate compound.", "Step 2: The intermediate compound is then reacted with 4-formylpyrazole in the presence of a suitable solvent and a catalyst to yield the final product.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] }

2408959-27-1

Molecular Formula

C17H17N3O3

Molecular Weight

311.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.